4-{[(3-Chlorophenyl)methyl]sulfanyl}pyridine

• CAS No.: 87578-03-8
• Molecular Formula: C12H10ClNS
• Molecular Weight: 235.73 g/mol
• IUPAC Name: 4-[(3-chlorophenyl)methylsulfanyl]pyridine
• InChI: InChI=1S/C12H10ClNS/c13-11-3-1-2-10(8-11)9-15-12-4-6-14-7-5-12/h1-8H,9H2
• InChI Key: XLXBBMVSQCFBSL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Cl)CSC2=CC=NC=C2

Description

4-{[(3-Chlorophenyl)methyl]sulfanyl}pyridine is a useful research compound. Its molecular formula is C12H10ClNS and its molecular weight is 235.73 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

3-Chlorobenzyl chloride (1.61 g) and 4-mercaptopyridine (1.11 g) in ethanol (10 ml) were heated at reflux for 4 hours and cooled. Crystals which precipitated were removed by filtration and dried to give the title compound as the hydrochloride (1.3 g) mp 222°-4° C. (Found: C, 52.6; H, 4.3; N, 5.1. C12H10ClNS requires C, 52.95; H, 4.1; N, 5.1%).